BENGHE Foundational & Exploratory

Check Availability & Pricing

The Guaienes: An In-depth Technical Guide to
the C15H24 Sesquiterpene Isomers

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: beta-Guaiene

Cat. No.: B213039

For Researchers, Scientists, and Drug Development Professionals

Abstract

Guaienes are a class of bicyclic sesquiterpenes with the molecular formula C15H24, commonly
found in the essential oils of various plants. As volatile organic compounds, they contribute to
the characteristic aromas of many botanicals and have garnered significant interest for their
potential pharmacological activities. This technical guide provides a comprehensive overview of
the core aspects of guaienes, focusing on their isomeric forms, physicochemical properties,
biosynthesis, and reported biological activities. Detailed experimental protocols for their
extraction, isolation, and characterization are presented, alongside a summary of quantitative
data to facilitate comparative analysis. This document aims to serve as a valuable resource for
researchers and professionals engaged in natural product chemistry, drug discovery, and
related fields.

Introduction to Guaienes (C15H24)

Guaienes are a series of closely related natural chemical compounds classified as
sesquiterpenes. They are characterized by a guaiane skeleton, a bicyclic structure composed
of a five-membered and a seven-membered ring. The molecular formula for all guaiene
isomers is C15H24, with a molecular weight of approximately 204.35 g/mol . The most
commonly occurring and studied isomers are a-guaiene, [3-guaiene, and d-guaiene, each
differing in the position of their double bonds within the bicyclic framework. These structural
variations contribute to differences in their chemical and biological properties.
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a-Guaiene, the most prevalent isomer, was first isolated from guaiac wood oil. Guaienes are

known for their characteristic earthy and spicy aromas and are utilized in the fragrance and

flavoring industries. Beyond their sensory properties, research has indicated that guaienes

possess a range of biological activities, including antimicrobial and anti-inflammatory effects,

making them promising candidates for further investigation in drug development.

Physicochemical Properties of Guaiene Isomers

The physicochemical properties of the primary guaiene isomers are summarized in the table

below. These properties are crucial for their extraction, isolation, and analytical

characterization.

Property a-Guaiene B-Guaiene 6-Guaiene
Molecular Formula C15H24 C15H24 C15H24
Molecular Weight 204.35 g/mol 204.35 g/mol 204.35 g/mol
(1S,4S,7R)-1,4- . (3S,3aS,5R)-3,8-
] (1S,4S)-1,4-Dimethyl- )
Dimethyl-7-(prop-1- Dimethyl-5-(prop-1-
7-(propan-2-
IUPAC Name en-2- ] en-2-
ylidene)-1,2,3,4,5,6,7,
yD)-1,2,3,4,5,6,7,8- yl)-1,2,3,3a,4,5,6,7-
8-octahydroazulene
octahydroazulene octahydroazulene
CAS Number 3691-12-1 88-84-6 3691-11-0
Colorless to pale
Appearance o - -
yellow liquid
Boiling Point ~288 °C (predicted) ~278 °C (predicted) ~269 °C (predicted)
. Soluble in non-polar Soluble in non-polar Soluble in non-polar
Solubility

organic solvents

organic solvents

organic solvents

Biosynthesis of Guaienes

Guaienes, like all sesquiterpenes, are biosynthesized from farnesyl diphosphate (FPP), a C15

isoprenoid precursor. The biosynthesis is a multi-step enzymatic process. The initial steps

involve the head-to-tail condensation of three isopentenyl pyrophosphate (IPP) units to form

FPP. The cyclization of FPP is then catalyzed by specific sesquiterpene synthases, in this case,
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guaiene synthases, to form the characteristic bicyclic guaiane skeleton. The specific isomer of
guaiene produced is dependent on the particular synthase enzyme and the subsequent
enzymatic modifications.
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 To cite this document: BenchChem. [The Guaienes: An In-depth Technical Guide to the
C15H24 Sesquiterpene Isomers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b213039#understanding-the-molecular-formula-
c15h24-of-guaienes]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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